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Compound of Interest

Compound Name: HO-4120

Cat. No.: B583892 Get Quote

Immediate Safety Advisory: A specific Safety Data Sheet (SDS) for HO-4120 (CAS No.

1214132-82-7) is not readily available in public databases. In the absence of specific handling

and disposal information, this compound must be treated as potentially hazardous. The

following procedures are based on established best practices for the management of chemicals

with unknown toxicological and environmental properties.

Researchers, scientists, and drug development professionals must prioritize safety and

regulatory compliance when handling such substances. This guide provides a procedural

framework for the safe management and disposal of HO-4120.

Chemical Identification
While a comprehensive safety profile is unavailable, the following data has been identified for

HO-4120:

Property Value

Chemical Name
O-[(1-hydroxy-2,2,5,5-tetramethylpyrrol-3-

yl)methyl]hydroxylamine

CAS Number 1214132-82-7

Molecular Formula C₉H₁₈N₂O₂

Molecular Weight 186.25 g/mol
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General Disposal Protocol for Chemicals with
Unknown Hazards
The disposal of any chemical, particularly one with limited safety data, must be handled by

qualified personnel in accordance with institutional and regulatory standards. Never dispose of

such chemicals down the drain or in regular trash.[1][2]

Step 1: Treat as Hazardous Waste In the absence of an SDS, assume HO-4120 is hazardous.

This means it could be flammable, corrosive, reactive, or toxic.[3][4] All handling should occur

in a well-ventilated area, such as a chemical fume hood, while wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves.

Step 2: Proper Waste Containment

Container Selection: Use a chemically compatible container that is in good condition and has

a secure, leak-proof screw cap.[5] Glass or polyethylene containers are generally suitable for

a wide range of chemicals.

Segregation: Do not mix HO-4120 with other chemical wastes.[6] Incompatible chemicals

can react violently, producing heat, toxic gases, or explosions. Store the waste container

separately from other chemicals.

Step 3: Labeling Proper labeling is critical for safe disposal. Affix a "Hazardous Waste" label to

the container as soon as you begin collecting waste.[7] The label must include:

The words "Hazardous Waste".[5]

The full chemical name: "HO-4120 (O-[(1-hydroxy-2,2,5,5-tetramethylpyrrol-3-

yl)methyl]hydroxylamine)". Avoid using abbreviations or chemical formulas.[5]

The CAS Number: "1214132-82-7".

An accumulation start date (the date the first drop of waste enters the container).

A statement indicating that the hazards are unknown.
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Step 4: Storage in a Satellite Accumulation Area (SAA) Store the properly labeled and sealed

waste container in a designated Satellite Accumulation Area (SAA).[6] This area should be at or

near the point of generation and under the control of laboratory personnel.[5] Ensure the SAA

is inspected weekly for any signs of leakage.[6]

Step 5: Contact Environmental Health & Safety (EHS) Once the container is full, or if you have

questions at any stage, contact your institution's Environmental Health & Safety (EHS)

department.[1][7] EHS is responsible for the collection, proper identification, and ultimate

disposal of hazardous waste in compliance with all regulations.[8] You will likely need to submit

a chemical waste pickup request through your institution's system.[7][9]
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Preparation & Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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